Cas no 896301-99-8 (N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-(diethylsulfamoyl)benzamide)

• Product Name: N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-(diethylsulfamoyl)benzamide
• CAS No: 896301-99-8
• MF: C₂₁H₂₄ClN₃O₄S
• MW: 449.950963020325
• CID: 6231232
• PubChem ID: 18573397
• Update Time: 2025-06-03

N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-(diethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-(diethylsulfamoyl)benzamide
• 896301-99-8
• F2539-1034
• N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-4-(diethylsulfamoyl)benzamide
• N-(1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)-4-(N,N-diethylsulfamoyl)benzamide
• AKOS024658534

• Inchi： 1S/C21H24ClN3O4S/c1-3-24(4-2)30(28,29)19-11-5-15(6-12-19)21(27)23-17-13-20(26)25(14-17)18-9-7-16(22)8-10-18/h5-12,17H,3-4,13-14H2,1-2H3,(H,23,27)
• InChI Key： YQBOOBMFHHBWEY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(C1)NC(C1C=CC(=CC=1)S(N(CC)CC)(=O)=O)=O)=O

Computed Properties

• Exact Mass: 449.1176051g/mol
• Monoisotopic Mass: 449.1176051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.2Ų

Additional information on N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-4-(diethylsulfamoyl)benzamide

N-1-(4-chlorophenyl)-5-Oxopyrrolidin-3-Yl-4-(Diethylsulfamoyl)Benzamide

N-1-(4-chlorophenyl)-5-Oxopyrrolidin-3-Yl-4-(Diethylsulfamoyl)Benzamide is a complex organic compound with the CAS number 896301-99-8. This compound is notable for its unique chemical structure, which includes a benzamide core, a pyrrolidinone ring, and substituents such as 4-chlorophenyl and diethylsulfamoyl groups. These functional groups contribute to its diverse chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in asymmetric catalysis and green chemistry have made it possible to synthesize such compounds more efficiently while minimizing environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the pyrrolidinone ring, a critical step in constructing the molecule's backbone.

One of the most promising applications of N-1-(4-chlorophenyl)-5-Oxopyrrolidin-3-Yl-4-(Diethylsulfamoyl)Benzamide lies in its potential as a bioactive agent. Studies have shown that the compound exhibits moderate to high activity against certain enzymes, making it a candidate for drug development programs targeting diseases such as cancer and neurodegenerative disorders. The diethylsulfamoyl group, in particular, has been identified as a key contributor to its enzymatic activity due to its ability to form hydrogen bonds with target proteins.

Another area of interest is the compound's role in agricultural chemistry. The presence of the chlorine atom in the 4-chlorophenyl group confers certain pesticidal properties, which could be harnessed to develop eco-friendly pesticides with reduced toxicity to non-target organisms. Recent research has focused on optimizing the compound's stability under field conditions and enhancing its bioavailability for better efficacy in crop protection.

In terms of materials science, the compound's rigid structure and functional groups make it an attractive candidate for use in advanced materials such as polymers and coatings. The pyrrolidinone ring, for example, can serve as a building block for high-performance polymers with improved mechanical and thermal properties. Researchers are actively exploring methods to incorporate this compound into polymer matrices while maintaining its desired functionalities.

The environmental impact of synthesizing and using this compound has also been a topic of recent studies. Scientists are investigating ways to reduce waste generation during its production process by adopting sustainable practices such as recycling solvents and utilizing renewable feedstocks. Additionally, efforts are underway to assess the compound's biodegradability and eco-toxicity to ensure it meets stringent environmental regulations.

In conclusion, N-1-(4-chlorophenyl)-5-Oxopyrrolidin-3-Yl-4-(Diethylsulfamoyl)Benzamide represents a versatile molecule with significant potential across multiple industries. Its unique chemical structure, combined with advancements in synthetic methods and application research, positions it as a valuable tool for addressing current challenges in drug discovery, agriculture, and materials development.